methyl 4-bromo-2,5-bis(bromomethyl)benzoate
Overview
Description
Methyl 4-bromo-2,5-bis(bromomethyl)benzoate, also known as MBB, is a synthetic organic compound with a molecular formula of C10H9Br4O2. It is a colorless solid with a melting point of 158-160°C. MBB is a versatile compound used in a variety of applications, such as synthesis and analytical chemistry, pharmaceuticals, and biochemistry.
Scientific Research Applications
Methyl 4-bromo-2,5-bis(bromomethyl)benzoate has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, pesticides, and dyes. This compound is also used as a fluorescent dye in analytical chemistry, a catalyst in the synthesis of organic compounds, and a reagent in the synthesis of polymers. In addition, it is used in biochemistry as a fluorescent probe for the detection of enzymes, nucleic acids, and proteins.
Mechanism of Action
The mechanism of action of methyl 4-bromo-2,5-bis(bromomethyl)benzoate is not yet fully understood. However, it is believed that this compound acts as an electron acceptor, allowing it to react with various molecules in the environment. This reaction results in the formation of new compounds, which can then be used for various applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound may act as an antioxidant, reducing the damage caused by oxidative stress. It has also been suggested that this compound may have anti-inflammatory, anti-cancer, and anti-microbial properties.
Advantages and Limitations for Lab Experiments
Methyl 4-bromo-2,5-bis(bromomethyl)benzoate has several advantages for lab experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. However, this compound is also toxic and should be handled with care. It is also important to note that this compound should not be used in the presence of strong acids or bases, as it can decompose.
Future Directions
There are a number of potential future directions for methyl 4-bromo-2,5-bis(bromomethyl)benzoate research. These include further investigation into its biochemical and physiological effects, development of new synthetic methods, and exploration of its potential applications in drug delivery and cancer therapy. Additionally, further research could be conducted into the structure-activity relationships of this compound and its derivatives, as well as its potential for use in green chemistry.
Synthesis Methods
Methyl 4-bromo-2,5-bis(bromomethyl)benzoate can be synthesized by a variety of methods, including the reaction of 4-bromo-2,5-dibromobenzoyl chloride with sodium bromide in dimethylformamide (DMF) in the presence of a base such as potassium tert-butoxide (KOBu). The reaction is conducted at a temperature of 90-95°C for 24 hours. The resulting product is a white solid with a melting point of 158-160°C.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-bromo-2,5-bis(bromomethyl)benzoate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-bromo-2-nitrotoluene", "methyl bromoacetate", "magnesium", "diethyl ether", "hydrogen gas", "palladium on carbon", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium sulfate", "methanol" ], "Reaction": [ "Step 1: Reduction of 4-bromo-2-nitrotoluene to 4-bromo-2-aminotoluene using hydrogen gas and palladium on carbon as a catalyst.", "Step 2: Alkylation of 4-bromo-2-aminotoluene with methyl bromoacetate in the presence of sodium hydride to form methyl 4-bromo-2-(methylamino)benzoate.", "Step 3: Grignard reaction of methyl 4-bromo-2-(methylamino)benzoate with magnesium in diethyl ether to form the corresponding magnesium salt.", "Step 4: Bromination of the magnesium salt with bromine to form methyl 4-bromo-2,5-bis(bromomethyl)benzoate.", "Step 5: Reduction of methyl 4-bromo-2,5-bis(bromomethyl)benzoate with sodium borohydride in methanol to form the corresponding diol.", "Step 6: Esterification of the diol with acetic anhydride in the presence of acetic acid to form methyl 4-bromo-2,5-bis(bromomethyl)benzoate.", "Step 7: Purification of the product by washing with sodium bicarbonate, drying with sodium sulfate, and recrystallization from methanol." ] } | |
| 2680542-86-1 | |
Molecular Formula |
C10H9Br3O2 |
Molecular Weight |
400.89 g/mol |
IUPAC Name |
methyl 4-bromo-2,5-bis(bromomethyl)benzoate |
InChI |
InChI=1S/C10H9Br3O2/c1-15-10(14)8-2-7(5-12)9(13)3-6(8)4-11/h2-3H,4-5H2,1H3 |
InChI Key |
ZHGMYUKGNIGPPV-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C(C=C(C(=C1)CBr)Br)CBr |
Purity |
95 |
Origin of Product |
United States |
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